Cas no 1344616-35-8 ((1R)-1-(2-Chloropyrimidin-5-yl)ethylamine)

• Product Name: (1R)-1-(2-Chloropyrimidin-5-yl)ethylamine
• CAS No: 1344616-35-8
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD21343941
• CID: 3163748
• PubChem ID: 91668311
• Update Time: 2025-04-21

(1R)-1-(2-Chloropyrimidin-5-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-Chloropyrimidin-5-yl)ethylamine
• SCHEMBL24635077
• 1344616-35-8

• MDL： MFCD21343941
• Inchi： 1S/C6H8ClN3/c1-4(8)5-2-9-6(7)10-3-5/h2-4H,8H2,1H3/t4-/m1/s1
• InChI Key： IIPPNGGHPWLUHP-SCSAIBSYSA-N
• SMILES： ClC1=NC=C(C=N1)[C@@H](C)N

Computed Properties

• Exact Mass: 157.0406750Da
• Monoisotopic Mass: 157.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų